2-(2-Hydroxyethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• SMILES: C1CC2C(CC1O2)(CCO)C=O
• InChI: InChI=1S/C9H14O3/c10-4-3-9(6-11)5-7-1-2-8(9)12-7/h6-8,10H,1-5H2
• InChIKey: JTLTWZRVYQMXJZ-UHFFFAOYSA-N

2-(2-Hydroxyethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde – Core Identity and Procurement Context

2-(2-Hydroxyethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (C9H14O3, MW 170.21 g/mol) belongs to the 7-oxabicyclo[2.2.1]heptane family, a conformationally constrained bicyclic ether scaffold utilized in medicinal chemistry, chemical biology, and materials science . The compound bears a synthetically versatile aldehyde group at the C2 bridgehead position and a primary alcohol tethered via a two-carbon spacer, creating a bifunctional building block that supports orthogonal derivatization. It is commercially available in research-grade quantities (≥95% purity) , enabling procurement without custom synthesis lead time.

Bifunctional building block: aldehyde + primary alcohol for orthogonal derivatization

Conformationally constrained 7-oxabicyclo[2.2.1]heptane core for rigid ligand design

Research-grade availability (≥95% purity); procurement without custom synthesis lead time

Why 7-Oxabicyclo[2.2.1]heptane Congeners Cannot Replace 2-(2-Hydroxyethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

In-class 7-oxabicyclo[2.2.1]heptanes share the same rigid bridged ether core but diverge at the C2 substituent. The (−CH₂CH₂OH) side chain introduces a hydrogen-bond donor (the terminal –OH) that is absent in simple alkyl- or haloalkyl-substituted analogs . This donor capability critically alters solubility, molecular recognition, and the range of viable downstream functionalization reactions (e.g., Mitsunobu, esterification, sulfonation). Directly substituting a non-hydroxylated analog removes H-bond-directed binding interactions in biological targets or supramolecular assemblies and eliminates a chemical handle for further conjugation . Additionally, the aldehyde is uniquely poised for chemoselective ligation (hydrazone/oxime formation, reductive amination) while the hydroxyl remains protected or free, a reactivity profile that cannot be reproduced by analogs lacking the aldehyde .

Side-chain hydrogen-bond donor

Non-hydroxylated 7-oxabicyclo analogs lack the terminal –OH; this may shift solubility, molecular recognition, and H-bond-directed interactions.

Aldehyde reactivity profile

Analogs without the C2 aldehyde lose chemoselective ligation capability (hydrazone/oxime formation, reductive amination), limiting orthogonal derivatization pathways.

Substitution pattern at C2

Replacing the –CH₂CH₂OH chain with alkyl or haloalkyl groups alters solubility and may remove a conjugation handle; downstream functionalization may not transfer directly.

Quantitative Head-to-Head Evidence for 2-(2-Hydroxyethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde Selection

Regioselective Synthesis of the 2-Hydroxyethyl Isomer versus the 1-Hydroxyethyl Isomer

The 2-hydroxyethyl regioisomer (target compound) is selectively obtained in 72% isolated yield under low tributyltin hydride concentration via silicon-tethered radical cyclization, whereas excess Bu₃SnH diverts the pathway to the 1-hydroxyethyl isomer (>95% yield) . This represents a >3-fold preference in regiochemical outcome depending on conditions, making the target compound the kinetically favored product under the carefully optimized protocol .

Regioselective synthesis

Data to verify

Target (2-hydroxyethyl isomer): 72% yield vs. comparator (1-hydroxyethyl isomer): >95% under excess Bu₃SnH. Regioselectivity inverted by reagent stoichiometry.

Synthetic pathway reliability context

Conditions: AIBN, benzene, reflux; low vs. excess [Bu₃SnH]

Evidence Dimension	Regioselective synthesis yield
Target Compound Data	2-hydroxyethyl isomer: 72% yield
Comparator Or Baseline	1-hydroxyethyl isomer: >95% yield (excess Bu₃SnH conditions)
Quantified Difference	Target formed with 72% yield under selective conditions; regioselectivity inverted by reagent stoichiometry
Conditions	AIBN, benzene, reflux; low [Bu₃SnH] vs excess [Bu₃SnH]

Why This Matters

For procurement, this data demonstrates that the 2-hydroxyethyl regioisomer is not merely a side product but can be reliably accessed via a controlled, documented protocol, enabling synthetic planning and reproducibility.

Hydrogen-Bond Donor Capacity versus Non-Hydroxylated Analogs

The target compound contains one hydrogen-bond donor (the terminal –OH of the hydroxyethyl chain), whereas the closest commercially available comparator, 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS 878167-02-3), has zero H-bond donors [1]. This difference fundamentally impacts aqueous solubility, permeability, and the ability to engage in specific protein–ligand interactions [1].

H-bond donor count

Class-level

Target: 1 H-bond donor (–OH) vs. 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde: 0 donors

Reported H-bonding interaction context

Based on structural comparison; may influence solubility and recognition.

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	1 H-bond donor
Comparator Or Baseline	7-Oxabicyclo[2.2.1]heptane-2-carbaldehyde: 0 H-bond donors
Quantified Difference	1 vs 0 donors
Conditions	Structural comparison based on canonical SMILES [1]

Why This Matters

Even a single H-bond donor alters pharmacokinetic and molecular recognition profiles, making the compound a superior choice for medicinal chemistry campaigns where hydrogen bonding is critical to target engagement.

• [1] PubChem Lite: 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CID 19911588). Accessed 2026-05-06. View Source

Dual Functional-Group Reactivity: Aldehyde and Primary Alcohol versus Mono-functional Analogs

The juxtaposition of a reactive aldehyde (C=O) and a primary alcohol (–OH) on the same scaffold permits sequential, protecting-group-free orthogonal transformations. For example, the aldehyde can undergo hydrazone or oxime ligation while the alcohol remains free for subsequent esterification or etherification . In contrast, 2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde or 2-(chloromethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde lack a free hydroxyl, eliminating this two-step derivatization capability .

Functional handles

Class-level

Target: 2 reactive sites (aldehyde + alcohol) vs. mono-functional analogs (e.g., 2-methyl, 2-chloromethyl): 1 site

Derivatization capacity context

Enables sequential, protecting-group-free orthogonal transformations.

Evidence Dimension	Functional group count for orthogonal derivatization
Target Compound Data	1 aldehyde + 1 primary alcohol
Comparator Or Baseline	2-Methyl- or 2-chloromethyl analogs: 1 aldehyde only (no alcohol)
Quantified Difference	2 reactive handles vs 1
Conditions	Structural comparison based on vendor catalog data

Why This Matters

Two orthogonal reactive sites expand the utility of the scaffold in diversity-oriented synthesis, bioconjugate chemistry, and fragment-based drug discovery, justifying procurement for multi-step synthetic programs.

High-Value Application Scenarios for 2-(2-Hydroxyethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

Fragment-Based Drug Discovery (FBDD) Libraries Requiring Hydrogen-Bond Donor Capacity

The rigid oxabicyclo core combined with a strategically placed –OH donor makes this compound an ideal fragment for screening against proteins that recognize alcohol or diol motifs (e.g., kinases, proteases). Its single H-bond donor (versus zero in non-hydroxylated analogs) can be the difference between a hit and a non-hit in biophysical assays .

Bioconjugation via Aldehyde–Hydrazone/Oxime Ligation

The aldehyde functionality enables site-specific conjugation to hydrazide- or aminooxy-functionalized biomolecules (peptides, oligonucleotides, fluorophores), while the free hydroxyl can later be phosphorylated, sulfated, or glycosylated, offering a sequential bioconjugation strategy not available with mono-functional analogs .

Core Scaffold for Thromboxane A2 / Prostaglandin H2 Analog Development

The 7-oxabicyclo[2.2.1]heptane framework has been validated as a stable mimetic of the prostaglandin endoperoxide bicycle. Analogs with hydroxyl-bearing side chains at C2 have demonstrated dual TXA2/PGH2 agonism/antagonism in platelet aggregation assays (IC50 values in the low micromolar range) [1]. The target compound’s aldehyde group allows further SAR expansion at this critical position.

Protecting-Group-Free Derivatization in Parallel Synthesis

Sequential functionalization of the aldehyde (e.g., reductive amination) followed by alcohol activation (e.g., mesylation, tosylation) without protecting group manipulation streamlines the synthesis of focused compound libraries, reducing step count and improving throughput in medicinal chemistry settings .

Application

Selection Property

Validation Focus

Fragment-based drug discovery (FBDD) libraries

Hydrogen-bond donor capacity (1 donor)

Biophysical assay hit confirmation (H-bond mediated target engagement)

Bioconjugation via aldehyde ligation

Aldehyde handle for hydrazone/oxime formation + free hydroxyl for subsequent modification

Conjugation efficiency and sequential derivatization yield

Thromboxane A₂/PGH₂ mimetic scaffold

Rigid 7-oxabicyclo core with C2 aldehyde for SAR expansion

Platelet aggregation assay context; C2 substituent SAR interpretation

Protecting-group-free parallel synthesis

Orthogonal aldehyde–alcohol reactivity

Step-count reduction and library throughput validation

• [1] Sprague PW, Heikes JE, Gougoutas JZ, Malley MF, Harris DN, Greenberg R. Synthesis and in vitro pharmacology of 7-oxabicyclo[2.2.1]heptane analogues of thromboxane A2/PGH2. J Med Chem. 1985 Nov;28(11):1580-90. PMID: 4067988. View Source